Cas no 2138512-67-9 (4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine)

• Product Name: 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine
• CAS No: 2138512-67-9
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 5985016
• PubChem ID: 165463206
• Update Time: 2025-05-26

4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1085038
• (6r,9r)-4-methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine
• EN300-768604
• 2137141-86-5
• 2138512-67-9
• 4-methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine
• 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine

• Inchi： 1S/C10H20N2O3S/c1-16(13,14)12-6-7-15-10(8-12)4-2-9(11)3-5-10/h9H,2-8,11H2,1H3
• InChI Key： CLDDESQVMCZNSR-UHFFFAOYSA-N
• SMILES： S(C)(N1CCOC2(C1)CCC(CC2)N)(=O)=O

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81Ų

Additional information on 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine

Comprehensive Overview of 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine (CAS No. 2138512-67-9)

The compound 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine (CAS No. 2138512-67-9) is a structurally unique and pharmacologically significant molecule. Its spirocyclic core and methanesulfonyl functional group make it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on spirocyclic compounds due to their potential to modulate biological targets with high specificity. This compound, in particular, has garnered attention for its potential applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine and targeted therapy.

One of the key features of 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine is its azaspiro scaffold, which is known to enhance metabolic stability and bioavailability. This makes it a promising candidate for drug development, especially in areas where blood-brain barrier (BBB) penetration is critical. Recent studies have highlighted the role of spirocyclic amines in designing next-generation therapeutics, particularly for conditions like neurodegenerative diseases and chronic pain. The methanesulfonyl group further contributes to its pharmacokinetic properties, potentially improving its drug-like characteristics.

In the context of synthetic chemistry, the preparation of 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine involves sophisticated multi-step synthesis protocols. The compound's stereochemistry and conformational rigidity pose both challenges and opportunities for chemists. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to such complex heterocycles, addressing the growing demand for enantiomerically pure compounds in pharmaceutical research.

The therapeutic potential of 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine is further underscored by its interaction with G-protein-coupled receptors (GPCRs), a class of targets implicated in a wide range of diseases. Its structural novelty and bioisosteric properties make it a valuable tool for lead optimization in drug discovery programs. Additionally, its potential as a scaffold for library design has been explored in combinatorial chemistry, where diversity-oriented synthesis is key to identifying novel bioactive molecules.

From a market perspective, the demand for specialty chemicals like 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine is driven by the expanding pharmaceutical and biotechnology sectors. Companies are investing heavily in high-throughput screening and fragment-based drug design, where such compounds play a pivotal role. The rise of AI-driven drug discovery has also accelerated the identification of new chemical entities, with spirocyclic frameworks being a focal point due to their three-dimensional complexity.

In conclusion, 4-Methanesulfonyl-1-oxa-4-azaspiro[5.5]undecan-9-amine (CAS No. 2138512-67-9) represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique architecture and versatile applications make it a compound of significant interest in both academic and industrial research. As the field of medicinal chemistry continues to evolve, molecules like this will undoubtedly play a critical role in shaping the future of drug development and personalized medicine.